Cas no 1214384-70-9 (4-Fluoro-2,5-bis(3-fluorophenyl)pyridine)
4-Fluoro-2,5-bis(3-fluorophenyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 4-fluoro-2,5-bis(3-fluorophenyl)pyridine
- 4-Fluoro-2,5-bis(3-fluorophenyl)pyridine
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- Inchi: 1S/C17H10F3N/c18-13-5-1-3-11(7-13)15-10-21-17(9-16(15)20)12-4-2-6-14(19)8-12/h1-10H
- InChI Key: IECKPJGIAVOXEP-UHFFFAOYSA-N
- SMILES: FC1=CC(C2C=CC=C(C=2)F)=NC=C1C1C=CC=C(C=1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 338
- XLogP3: 4.4
- Topological Polar Surface Area: 12.9
4-Fluoro-2,5-bis(3-fluorophenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A023025548-250mg |
4-Fluoro-2,5-bis(3-fluorophenyl)pyridine |
1214384-70-9 | 97% | 250mg |
$673.20 | 2023-09-04 | |
| Alichem | A023025548-500mg |
4-Fluoro-2,5-bis(3-fluorophenyl)pyridine |
1214384-70-9 | 97% | 500mg |
$940.80 | 2023-09-04 | |
| Alichem | A023025548-1g |
4-Fluoro-2,5-bis(3-fluorophenyl)pyridine |
1214384-70-9 | 97% | 1g |
$1646.40 | 2023-09-04 |
4-Fluoro-2,5-bis(3-fluorophenyl)pyridine Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 4-Fluoro-2,5-bis(3-fluorophenyl)pyridine
4-Fluoro-2,5-bis(3-fluorophenyl)pyridine: A Comprehensive Overview
4-Fluoro-2,5-bis(3-fluorophenyl)pyridine (CAS No. 1214384-70-9) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique pyridine ring structure, which is substituted with fluorine atoms and fluorophenyl groups at specific positions. The presence of multiple fluorine substituents introduces distinct electronic and steric properties, making it a valuable compound in the development of advanced materials and pharmaceuticals.
The synthesis of 4-Fluoro-2,5-bis(3-fluorophenyl)pyridine involves a series of intricate chemical reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.
One of the most promising applications of 4-Fluoro-2,5-bis(3-fluorophenyl)pyridine lies in its role as a building block for advanced materials. Its ability to form stable coordination complexes with transition metals has made it a key component in the development of metal-organic frameworks (MOFs) and coordination polymers. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage, catalysis, and sensing applications.
In the field of pharmacology, 4-Fluoro-2,5-bis(3-fluorophenyl)pyridine has shown potential as a lead compound for drug discovery. Its unique electronic properties allow it to interact with biological targets in ways that traditional drugs cannot achieve. Recent studies have demonstrated its ability to modulate ion channels and receptor activity, suggesting its potential in treating neurological disorders such as epilepsy and chronic pain.
The electronic properties of 4-Fluoro-2,5-bis(3-fluorophenyl)pyridine also make it an attractive candidate for optoelectronic devices. Its ability to absorb light across a broad spectrum makes it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. Researchers have reported significant improvements in device efficiency by incorporating this compound into multilayered structures.
From an environmental perspective, 4-Fluoro-2,5-bis(3-fluorophenyl)pyridine exhibits low toxicity and biodegradability under controlled conditions. This makes it a safer alternative to traditional organic compounds used in industrial settings. However, further studies are required to fully understand its long-term environmental impact and ensure sustainable practices during its production and use.
In conclusion, 4-Fluoro-2,5-bis(3-fluorophenyl)pyridine (CAS No. 1214384-70-9) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure provides a foundation for innovative solutions in materials science, pharmacology, and optoelectronics. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern technology and improving quality of life.
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